(2Z)-2-Methyl-5-((1S,2R,4R)-2-methyl-3-methylenebicyclo[2.2.1]hept-2-yl)-2-penten-1-ol

• CAS No.: 77-42-9
• Product Name: (2Z)-2-Methyl-5-((1S,2R,4R)-2-methyl-3-methylenebicyclo[2.2.1]hept-2-yl)-2-penten-1-ol
• Molecular Formula: C₁₅H₂₄O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: (E)-2-methyl-5-[(1S,2S,4S)-2-methyl-3-methylidene-2-bicyclo[2.2.1]heptanyl]pent-2-en-1-ol
• Standard InChI: InChI=1S/C15H24O/c1-11(10-16)5-4-8-15(3)12(2)13-6-7-14(15)9-13/h5,13-14,16H,2,4,6-10H2,1,3H3/b11-5+/t13-,14-,15+/m0/s1
• Standard InChIKey: OJYKYCDSGQGTRJ-MCKJQBSKSA-N
• Isomeric SMILES: C/C(=C\CC[C@]1([C@H]2CC[C@@H](C2)C1=C)C)/CO
• SMILES: CC(=CCCC1(C2CCC(C2)C1=C)C)CO
• Canonical SMILES: CC(=CCCC1(C2CCC(C2)C1=C)C)CO
• Melting Point: 25 °C; <25°C
• Physical Description: Solid
• Description: Beta-Santalol, also known as b-santalol or (Z)-beta-santalol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, Beta-santalol is considered to be an isoprenoid lipid molecule. Beta-Santalol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Beta-santalol is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Santalol is a woody tasting compound that can be found in ginger. This makes Beta-santalol a potential biomarker for the consumption of this food product.; Beta-santalol is a norbornane monoterpenoid and a member of penten-1-ols.
• Synonyms: (2Z)-2-Methyl-5-[(1S,2R,4R)-2-methyl-3-methylenebicyclo[2.2.1]hept-2-yl]-2-penten-1-ol; 2-Methyl-5-(2-methyl-3-methylene-2-norbornyl)-2-penten-1-ol; [1S-[1α,2α(Z),4α]]-2-Methyl-5-(2-methyl-3-methylenebicyclo[2.2.1]hept-2-yl)-2-penten-1-ol; β-Santalol
• PubChem Compound: 6432708
• Last Modified: Nov 11 2021